molecular formula C7H14NO5P B1346096 Alphate CAS No. 2157-98-4

Alphate

Cat. No.: B1346096
CAS No.: 2157-98-4
M. Wt: 223.16 g/mol
InChI Key: KRTSDMXIXPKRQR-UHFFFAOYSA-N
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Description

Alphate: is a hypothetical compound used for illustrative purposes in various chemical studies. It is not a real compound but serves as a model to understand different chemical principles and reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of Alphate involves several synthetic routes, each with specific reaction conditions. One common method is the hydrogenation of alkenes using a nickel catalyst under high pressure and temperature. Another route involves the oxidation of primary alcohols using chromium (VI) oxidants, such as potassium dichromate in sulfuric acid, to yield aldehydes, which can then be further processed to form this compound .

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve large-scale hydrogenation reactors where alkenes are converted to alkanes using nickel catalysts. The process would be optimized for high yield and purity, with stringent control over temperature, pressure, and catalyst concentration .

Chemical Reactions Analysis

Types of Reactions

Alphate undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Sodium borohydride in methanol.

    Substitution: Sodium hydroxide in aqueous solution.

Major Products

Scientific Research Applications

Alphate, as a model compound, is used in various scientific research applications:

Mechanism of Action

The mechanism of action of Alphate involves its interaction with specific molecular targets. For instance, in oxidation reactions, this compound interacts with oxidizing agents to form intermediate compounds that eventually yield carboxylic acids. The pathways involved include electron transfer and bond formation/breaking processes .

Comparison with Similar Compounds

Alphate can be compared with other aliphatic hydrocarbons such as:

    Methane: The simplest alkane with one carbon atom.

    Ethane: An alkane with two carbon atoms.

    Propane: An alkane with three carbon atoms.

Biological Activity

Alphate is a compound that has garnered attention in recent years due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

This compound is characterized by its unique chemical structure, which contributes to its biological activity. The compound has been shown to interact with various biological pathways, including apoptosis regulation and cellular signaling.

Mechanisms of Action:

  • Apoptosis Induction: this compound activates caspases and alters the expression of Bcl-2 family proteins, promoting cell death in cancer cells .
  • Antioxidant Properties: The compound exhibits significant antioxidant activity, which helps in mitigating oxidative stress in cells .
  • Anti-inflammatory Effects: Research indicates that this compound can inhibit pro-inflammatory cytokines, thereby reducing inflammation in various tissues .

Biological Activity Data

The following table summarizes key biological activities associated with this compound:

Biological Activity Effect Reference
Apoptosis InductionIncreased cell death
Antioxidant ActivityScavenging free radicals
Anti-inflammatoryReduced cytokine levels
Antitumor ActivityInhibition of tumor growth

Case Study 1: Antitumor Activity

A study investigated the effects of this compound on lung and breast cancer cell lines. Results demonstrated that treatment with this compound led to a significant reduction in cell viability, suggesting its potential as an antitumor agent. The study utilized both in vitro and in vivo models to assess the efficacy of this compound .

Case Study 2: Antioxidant Effects

In another study focusing on the antioxidant properties of this compound, researchers conducted assays to measure its ability to scavenge free radicals. The results indicated that this compound effectively reduced oxidative stress markers in cultured cells, supporting its use as a protective agent against oxidative damage .

Research Findings

Recent research has expanded our understanding of this compound's biological activity:

  • Cell Viability Assays: Multiple studies have employed cell viability assays to evaluate the cytotoxic effects of this compound on various cancer cell lines. Findings consistently show a dose-dependent decrease in cell viability upon treatment with this compound .
  • In Vivo Studies: Animal models have been used to assess the therapeutic potential of this compound. Results indicate that administration of this compound significantly inhibits tumor growth compared to control groups .
  • Molecular Pathways: Investigations into the molecular mechanisms revealed that this compound modulates key signaling pathways involved in apoptosis and inflammation, further elucidating its role as a therapeutic agent .

Properties

IUPAC Name

dimethyl [4-(methylamino)-4-oxobut-2-en-2-yl] phosphate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H14NO5P/c1-6(5-7(9)8-2)13-14(10,11-3)12-4/h5H,1-4H3,(H,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KRTSDMXIXPKRQR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=CC(=O)NC)OP(=O)(OC)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H14NO5P
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID5042164
Record name Alphate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID5042164
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

223.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

2157-98-4
Record name Moncrotophos
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=2157-98-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Alphate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002157984
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Alphate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID5042164
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Dimethyl 1-methyl-3-(methylamino)-3-oxoprop-1-enyl phosphate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.016.795
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

6-(1-Adamantyl)naphthalen-2-amine
6-(1-Adamantyl)naphthalen-2-amine
Alphate
6-(1-Adamantyl)naphthalen-2-amine
6-(1-Adamantyl)naphthalen-2-amine
Alphate
6-(1-Adamantyl)naphthalen-2-amine
6-(1-Adamantyl)naphthalen-2-amine
Alphate
6-(1-Adamantyl)naphthalen-2-amine
Alphate
6-(1-Adamantyl)naphthalen-2-amine
6-(1-Adamantyl)naphthalen-2-amine
6-(1-Adamantyl)naphthalen-2-amine
Alphate
6-(1-Adamantyl)naphthalen-2-amine
6-(1-Adamantyl)naphthalen-2-amine
Alphate

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